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Compound of Interest

Compound Name: Carfilzomib

Cat. No.: B1684676

For Research Use Only. Not for use in diagnostic procedures.

Abstract

Carfilzomib is a potent, second-generation, irreversible proteasome inhibitor used in cancer
research and for the treatment of multiple myeloma.[1] It selectively targets the chymotrypsin-
like activity of the 20S proteasome, leading to an accumulation of ubiquitinated proteins, cell
cycle arrest, and apoptosis in cancer cells.[2][3] Accurate and consistent preparation of
Carfilzomib stock solutions is critical for obtaining reliable and reproducible results in cell-
based assays. This document provides a detailed protocol for the preparation, storage, and
application of Carfilzomib stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent for in
vitro cell culture experiments.

Data Summary

Quantitative data for Carfilzomib is summarized in the table below. Researchers should
always refer to the manufacturer's product-specific information sheet for batch-specific details.
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Parameter Value References
Molecular Formula CaoH57Ns07 [4]
Molecular Weight 719.91 g/mol [41[5]
White to off-white
Appearance ] ) [41151[6]
solid/crystalline powder
=15 mg/mL. Higher
o concentrations (up to 125
Solubility in DMSO ) ] [4][6]17]
mg/mL) may be achieved with
ultrasonication.
Solubility in Ethanol ~1 mg/mL [2][4][6]
N Sparingly soluble / Practically
Aqueous Solubility ) [2][6][8]
insoluble
Recommended Stock Conc. 5-10 mM in 100% DMSO [7119]
Aliguot and store at -20°C for
up to 6 months or -80°C for
Storage of Stock Sol. N ) [4][10]
longer-term stability. Avoid
repeated freeze-thaw cycles.
5 nM - 2000 nM, depending on
) ) the cell line and experimental
Typical Working Conc. [6][9][11]

design. Treatment duration is

typically 4 to 48 hours.

ICso Values

2.4 - 20 nM in various human

cancer cell lines.

[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Carfilzomib Stock

Solution

This protocol describes the preparation of a 10 mM stock solution from a powdered form of

Carfilzomib. All steps involving the compound and DMSO should be performed in a chemical
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fume hood using appropriate personal protective equipment (PPE).

Materials:

Carfilzomib powder (e.g., 1 mg)

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

» Pre-Weighing Preparation: Allow the vial of Carfilzomib powder to equilibrate to room
temperature before opening to prevent condensation.

» Weighing: Carefully weigh out the desired amount of Carfilzomib powder. For example,
weigh 1 mg of Carfilzomib (Molecular Weight: 719.91 g/mol ).

e Calculate DMSO Volume: Calculate the volume of DMSO required to achieve a 10 mM
concentration.

o Volume (L) = Mass (g) / (Molar Mass ( g/mol ) * Concentration (mol/L))

o Volume (uL) = (1 mg/ 719.91 g/mol ) * (1 g / 1000 mg) / (10 mmol/L) * (1 mol / 1000
mmol) * (1,000,000 uL/ 1 L)

o Volume = 138.9 uL of DMSO for 1 mg of Carfilzomib.

» Dissolution: Add the calculated volume of DMSO to the vial containing the Carfilzomib
powder.
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e Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
The solution should be clear. If dissolution is difficult, brief sonication may be used.[7]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-20 pL) in sterile cryovials.

o Storage: Store the aliquots at -20°C or -80°C, protected from light.[4][10]
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Stock Solution Preparation

1. Weigh Carfilzomib
Powder

2. Add Calculated
Volume of DMSO

l

3. Vortex/Sonicate
to Dissolve

Storage

4. Aliquot into
Single-Use Tubes

:

5. Store at -20°C
or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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